Cas no 1806853-76-8 (3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine
• CAS No: 1806853-76-8
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4877864
• Update Time: 2025-05-24

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C9H7BrF2N2/c1-5-6(2-10)8(3-13)14-4-7(5)9(11)12/h4,9H,2H2,1H3
• InChI Key： PKICUWFPYMHKJM-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=NC=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine

Introduction to 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine (CAS No. 1806853-76-8)

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine (CAS No. 1806853-76-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl, cyano, and difluoromethyl substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications, making it a versatile building block for drug discovery and material science applications.

The bromomethyl group at the 3-position of the pyridine ring is particularly noteworthy, as it serves as a reactive handle for nucleophilic substitution reactions. This property allows for the facile introduction of diverse functional moieties, enabling the construction of complex molecular architectures. In contrast, the cyano group at the 2-position introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. The difluoromethyl group at the 5-position further enhances the compound's metabolic stability and lipophilicity, attributes that are often sought after in pharmaceutical candidates.

Recent advancements in synthetic chemistry have highlighted the utility of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine in the development of novel therapeutic agents. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in many bioactive compounds, and modifications at specific positions can lead to improved binding affinity and selectivity against target proteins. The incorporation of fluorine atoms is particularly noteworthy, as fluorinated pyridines have been shown to enhance drug bioavailability and resistance profiles.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural features of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine make it a suitable candidate for designing novel pesticides and herbicides. The bromomethyl group can be used to introduce bioactive fragments that disrupt essential biological pathways in pests, while the difluoromethyl group can improve environmental stability. Such properties are crucial for developing next-generation agrochemicals that are both effective and environmentally sustainable.

The synthesis of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-functionalized pyridines followed by nucleophilic additions. Advances in catalytic methods have also enabled more efficient and greener synthetic strategies, reducing waste and energy consumption. These developments align with global efforts to promote sustainable chemistry practices.

From a computational chemistry perspective, 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more effective derivatives. These computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental efforts and accelerating the development of novel compounds.

The pharmacological potential of this compound has been explored through various preclinical studies. Researchers have investigated its effects on enzymes such as kinases and phosphodiesterases, which play pivotal roles in signal transduction pathways. Preliminary results suggest that derivatives of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine exhibit promising activity against these targets, warranting further investigation into their therapeutic efficacy. Such findings underscore the importance of this compound as a scaffold for medicinal chemistry innovation.

In conclusion, 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-methylpyridine (CAS No. 1806853-76-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical science.